Cas no 340759-27-5 (1-{[4-(trifluoromethoxy)phenyl]methyl}piperazine)

• Product Name: 1-{[4-(trifluoromethoxy)phenyl]methyl}piperazine
• CAS No: 340759-27-5
• MF: C₁₂H₁₅F₃N₂O
• MW: 260.255513429642
• MDL: MFCD07368745
• CID: 852577
• PubChem ID: 2782805
• Update Time: 2026-04-29

1-{[4-(trifluoromethoxy)phenyl]methyl}piperazine Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-[[4-(trifluoromethoxy)phenyl]methyl]-
• 1-[4-(TRIFLUOROMETHOXY)BENZYL]PIPERAZINE
• 1-{[4-(trifluoromethoxy)phenyl]methyl}piperazine

• MDL： MFCD07368745

1-{[4-(trifluoromethoxy)phenyl]methyl}piperazine Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 1-{[4-(trifluoromethoxy)phenyl]methyl}piperazine

Comprehensive Overview of 1-{[4-(trifluoromethoxy)phenyl]methyl}piperazine (CAS No. 340759-27-5)

1-{[4-(trifluoromethoxy)phenyl]methyl}piperazine (CAS No. 340759-27-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. The compound features a piperazine core linked to a 4-(trifluoromethoxy)phenyl group, which enhances its potential for diverse applications. Researchers are particularly interested in its role as a building block for drug discovery, especially in the development of central nervous system (CNS) therapeutics and receptor modulators.

The growing demand for trifluoromethoxy-containing compounds like 1-{[4-(trifluoromethoxy)phenyl]methyl}piperazine stems from their ability to improve metabolic stability and bioavailability in drug candidates. This aligns with current trends in precision medicine and targeted therapy, where molecular optimization is critical. Users frequently search for terms such as "piperazine derivatives in drug design" and "trifluoromethoxy group benefits," reflecting the compound's relevance in modern pharmacology.

From a synthetic chemistry perspective, CAS No. 340759-27-5 is often explored for its structure-activity relationship (SAR) potential. Its phenylmethylpiperazine scaffold is a common motif in bioactive molecules, making it a valuable intermediate for high-throughput screening (HTS) libraries. Laboratories focusing on neuropharmacology or GPCR-targeted drugs may prioritize this compound due to its modularity and ease of functionalization.

In addition to pharmaceutical applications, 1-{[4-(trifluoromethoxy)phenyl]methyl}piperazine is studied for its physicochemical properties, such as logP values and hydrogen bonding capacity, which are crucial for ADME (absorption, distribution, metabolism, excretion) profiling. These metrics are frequently queried in academic and industrial research databases, underscoring the compound's importance in druglikeness optimization.

Environmental and regulatory considerations also play a role in the compound's utilization. While not classified as hazardous, its fluorinated components necessitate careful handling to align with green chemistry principles. Searches for "sustainable synthesis of fluorinated piperazines" highlight the industry's shift toward eco-friendly methodologies, further elevating the compound's strategic value.

In summary, 1-{[4-(trifluoromethoxy)phenyl]methyl}piperazine (CAS No. 340759-27-5) represents a versatile and scientifically significant molecule. Its integration into drug development pipelines and material science continues to expand, driven by its structural advantages and alignment with cutting-edge research trends. As the scientific community seeks answers to queries like "piperazine-based CNS drugs" or "trifluoromethoxy in medicinal chemistry," this compound remains a focal point for innovation.